![molecular formula C9H9N3O2 B3012694 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid CAS No. 19743-72-7](/img/structure/B3012694.png)
1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
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Overview
Description
1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are nitrogen-containing heterocycles and are among the most important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals .
Synthesis Analysis
The synthesis of 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid involves a new and straightforward route from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline . This method provides the desired products with moderate to good yields. The gram-scale synthesis of the major product was carried out with good yields (up to 80%). This strategy involves a sequential opening/closing cascade reaction .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid include a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Scientific Research Applications
Synthesis Methods
1H-pyrazolo[3,4-b]pyridine derivatives, including “1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid”, have been synthesized using various strategies and approaches . These methods are systematized according to the method to assemble the pyrazolopyridine system .
Biomedical Applications
1H-pyrazolo[3,4-b]pyridines have been extensively studied for their biomedical applications . The diversity of the substituents present at positions N1, C3, C4, C5, and C6, the synthetic methods used for their synthesis, and the biomedical applications of such compounds have been covered in various studies .
Antiviral Activity
Some 1H-pyrazolo[3,4-b]pyridine-5-carboxylic acids have been evaluated for their antiviral activity against the Vaccinia virus .
Anticancer Activity
Newly synthesized 1H-pyrazolo[3,4-b]pyridine derivatives have been evaluated for their in vitro cytotoxic activity against human breast cell line (MCF7) .
Antitumor Activity
Certain 1H-pyrazolo[3,4-b]pyridine derivatives have shown marked antitumor activity against various tested cell lines .
Future Directions
The future directions in the research of 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid could involve the development of new synthesis processes . The use of unsaturated compounds in reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium could be a promising area of research .
Mechanism of Action
Target of Action
Similar compounds, such as pyrazolo[3,4-b]pyridines, have been reported to have a close resemblance with the purine bases adenine and guanine , suggesting potential interactions with purine-binding proteins or enzymes.
Mode of Action
It’s worth noting that compounds with similar structures have been reported to exhibit various biological activities, including antibacterial, antiviral, antifungal, and antitumor effects .
Result of Action
Similar compounds have been reported to exhibit cytotoxic activities against various cancer cell lines .
Action Environment
The synthesis of similar compounds has been reported to be influenced by various factors, including temperature and the presence of certain catalysts .
properties
IUPAC Name |
1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-5-7-3-6(9(13)14)4-10-8(7)12(2)11-5/h3-4H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMGFHFUUCGHRIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C=C(C=N2)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid | |
CAS RN |
19743-72-7 |
Source
|
Record name | 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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